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A comparative review of scientific studies on the Grizzled Giant Squirrel (Ratufa macroura)

populations in Chinnar Wildlife Sanctuary, Kerala, and Srivilliputhur Megamalai Tiger Reserve

(formerly Grizzled Squirrel Wildlife Sanctuary), Tamil Nadu, reveals distinct population

dynamics and habitat utilization patterns. Srivilliputhur appears to support a larger and denser

population of this near-threatened species, particularly in the mixed plantations within its Eco-

Sensitive Zone, while the Chinnar population, though significant as the only one in Kerala, has

shown alarming declines in recent estimates.

The Srivilliputhur Megamalai Tiger Reserve is considered a crucial habitat for the Grizzled

Giant Squirrel, hosting the largest known population.[1] Estimates suggest the sanctuary is

home to over 200 individuals.[2] Population density studies in Srivilliputhur have recorded

10.59 ± SE 6 squirrels per square kilometer in the riparian forests within the protected area.[3]

[4][5] Notably, a significantly higher density of 72.95 ± SE 22 squirrels per square kilometer has

been observed in the mixed coconut and mango plantations of the surrounding Eco-Sensitive

Zone, indicating the species' adaptation to certain anthropogenic landscapes.[3][4][5]

In contrast, the Chinnar Wildlife Sanctuary in Kerala holds the second most significant

population.[6] Population estimates for Chinnar have varied over the years. One study

estimated a population of 150-200 individuals.[2] A 2018 study by Veeramani et al. calculated a

density of 7.7 ± SE 4.9 squirrels per square kilometer in the riparian zones.[3] However, other

research has indicated a concerning decline, with one study estimating the population density

at 15.26 squirrels per square kilometer and suggesting a population reduction of 78-85%
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compared to previous estimates from 1993 and 2007.[4][7] Another survey counted only 15-24

individuals in the sanctuary.[7]

Threats to the Grizzled Giant Squirrel populations in both sanctuaries share common themes of

habitat degradation and human-induced pressures. In Srivilliputhur, habitat destruction and

human-wildlife conflict are notable threats, particularly as squirrels venture into agricultural

lands in search of food like mangoes, jackfruits, and coconuts.[1] The lack of a buffer zone

around the sanctuary exacerbates these conflicts.[1] In Chinnar, threats include increased

predator pressure, low regeneration of preferred food plants due to cattle grazing, and habitat

fragmentation.[3] Unregulated tourism and pilgrimage activities have also been identified as

disruptive to the squirrels' habitat.[4]

Quantitative Data Summary
Table 1: Population Estimates in Chinnar and Srivilliputhur Wildlife Sanctuaries

Parameter Chinnar Wildlife Sanctuary
Srivilliputhur Megamalai
Tiger Reserve

Estimated Population Size

15-24 individuals (recent

survey)[7]; 150-200 individuals

(earlier estimate)[2]

>200 individuals[2]

Population Density (Riparian

Forest)

7.7 ± SE 4.9 squirrels/km²[3];

15.26 squirrels/km²[4]

10.59 ± SE 6 squirrels/km²[3]

[4][5]

Population Density

(Plantations/Eco-Sensitive

Zone)

Not Available
72.95 ± SE 22 squirrels/km²[3]

[4][5]

Experimental Protocols
The primary methods employed in the cited studies for estimating the population of Grizzled

Giant Squirrels are the Line Transect Method and Distance Sampling.

Line Transect Method: This is a widely used technique for estimating the abundance of wildlife.

In the context of the Grizzled Giant Squirrel studies, researchers walk along predetermined

paths, or transects, within the sanctuary.[8][9] When a squirrel is sighted, the perpendicular
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distance from the transect line to the squirrel is recorded.[8] This data, along with the total

length of the transect, is then used in statistical models to estimate the population density and

size over the entire study area.

Distance Sampling: This is a more advanced statistical approach that incorporates the data

collected from line transects.[9][10] It models the probability of detecting an animal as a

function of its distance from the transect line.[9] This method helps to account for animals that

may have been missed during the survey, thereby providing a more robust estimate of

population density.[9] In some studies, camera trapping is also used as a supplementary

method to gather data for distance sampling analysis.[8][9]

Focal Animal Sampling: To understand the feeding habits and activity patterns of the squirrels,

researchers in some studies employed the focal animal sampling method.[4][5][11] This

involves observing an individual squirrel for a specific period and recording its various

behaviors, such as feeding, resting, and movement.[4][5][11]
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Caption: Factors influencing Grizzled Giant Squirrel populations in two South Indian

sanctuaries.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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